7-Chloro-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4,5-dihydro-5-methyl-6H-imidazo(1,5-a)(1,4)benzodiazepin-6-one

• CAS No.: 137803-56-6
• Molecular Formula: C17H14ClN5O2
• Molecular Weight: 355.8 g/mol
• IUPAC Name: 7-chloro-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-5-methyl-4H-imidazo[1,5-a][1,4]benzodiazepin-6-one
• InChI: InChI=1S/C17H14ClN5O2/c1-22-7-12-14(16-20-15(21-25-16)9-5-6-9)19-8-23(12)11-4-2-3-10(18)13(11)17(22)24/h2-4,8-9H,5-7H2,1H3
• InChI Key: WWTGGOLKEMUCBV-UHFFFAOYSA-N
• SMILES: CN1CC2=C(N=CN2C3=C(C1=O)C(=CC=C3)Cl)C4=NC(=NO4)C5CC5
• Synonyms: 7-chloro-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4,5-dihydro-5-methyl-6H-imidazo(1,5-a)(1,4)benzodiazepin-6-one; Ro 19-0528; Ro 190528; Ro-19-0528; Ro-190528

Description

7-Chloro-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4,5-dihydro-5-methyl-6H-imidazo(1,5-a)(1,4)benzodiazepin-6-one, also known as this compound, is a useful research compound. Its molecular formula is C17H14ClN5O2 and its molecular weight is 355.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15 g (43.8 mmol) of 1-[[7-chloro-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepin-3-yl]carbonyl]imidazole, 6.60 g (65.8 mmol) of cyclopropanecarboxamidoxime and 100 ml of N,N-dimethylformamide are stirred at 70° for 1.5 hours, whereupon the mixture is evaporated to dryness, 100 ml of glacial acetic acid are added to the residue and the solution is heated to 120° for 1.5 hours. The solution is then evaporated and the residue is partitioned between methylene chloride and saturated sodium bicarbonate solution. The organic phase is separated, dried over magnesium sulphate and evaporated. By recrystallization of the residue from methylene chloride and ethyl acetate there is obtained 7-chloro-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-5,6-dihydro-5-methyl-4H-imidazo[1,5-a][1,4]benzodiazepin-6-one of melting point 183°-184°.